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Compound of Interest

Compound Name: L-Asparagine-15N2,d8

Cat. No.: B12057211

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-Asparagine-*>N2,ds, a stable isotope-
labeled amino acid crucial for a range of applications in research and drug development. This
document details manufacturers and suppliers, technical specifications, experimental protocols,
and its role in key biological signaling pathways.

Manufacturers and Suppliers

L-Asparagine-*>N2,ds is available from several reputable suppliers specializing in stable
isotope-labeled compounds for scientific research. The following table summarizes key
information for prominent suppliers.
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Cambridge ] listed, but offers
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Laboratories, Inc. labeled amino
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) Custom ) ]
BOC Sciences ] Custom Customizable Customizable
Synthesis
Stable Isotope
ChemPep Inc. Labeled Amino Custom High Purity High Purity

Acids

Technical Data

L-Asparagine-*>Nz,ds is a non-radioactive, stable isotope-labeled version of the amino acid L-
Asparagine. The incorporation of two °*N atoms and eight deuterium atoms results in a
significant mass shift, making it an ideal tracer in mass spectrometry-based research.
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Property Value Reference
CAS Number 1217473-37-4 [1]12]
Molecular Formula CaDs'>N20s3

Molecular Weight 142.15 g/mol

Appearance White to off-white solid

Store at -20°C for long-term
Storage N
stability

Internal standard for

gquantitative analysis (NMR,
Applications GC-MS, LC-MS), tracer in

metabolic flux analysis, SILAC-

based quantitative proteomics.

Experimental Protocols

L-Asparagine-*>N2,ds is primarily utilized in Stable Isotope Labeling by Amino Acids in Cell
Culture (SILAC) for quantitative proteomics and in metabolic flux analysis to trace the fate of
asparagine in cellular pathways.

Stable Isotope Labeling by Amino Acids in Cell Culture
(SILAC)

SILAC is a powerful technique for the accurate relative quantification of proteins in different cell
populations. It involves the metabolic incorporation of "heavy" amino acids into the entire
proteome of one cell population, while a control population is cultured with "light" amino acids.

Methodology:

o Cell Culture Medium Preparation: Prepare a custom cell culture medium that lacks L-
Arginine and L-Lysine (commonly used SILAC amino acids). For experiments specifically
tracking asparagine metabolism or proteins with high asparagine content, a custom medium
lacking L-Asparagine can be formulated.
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Labeling: Culture one population of cells in the medium supplemented with normal ("light") L-
Asparagine. Culture the experimental cell population in a medium supplemented with L-
Asparagine-1°Nz,ds ("heavy").

Cell Growth and Incorporation: Grow the cells for at least five to six cell divisions to ensure
near-complete incorporation of the labeled amino acid into the proteome.

Experimental Treatment: Apply the experimental condition (e.g., drug treatment) to the
"heavy" labeled cell population.

Cell Lysis and Protein Extraction: Harvest and lyse both cell populations. Combine equal
amounts of protein from both the "light" and "heavy" samples.

Protein Digestion: Digest the combined protein mixture into peptides using an appropriate
protease (e.g., trypsin).

LC-MS/MS Analysis: Analyze the resulting peptide mixture using high-resolution liquid
chromatography-tandem mass spectrometry (LC-MS/MS).

Data Analysis: Identify and quantify the relative abundance of peptides by comparing the
signal intensities of the "light" and "heavy" isotopic pairs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: L-Asparagine-*>Nz2,ds in Research and
Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057211#l-asparagine-15n2-d8-manufacturer-and-
supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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